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Compound of Interest

Compound Name: Fmoc-D-Val-OH

Cat. No.: B557601

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount to both personal safety and the integrity of experimental
outcomes. This document provides essential, immediate safety and logistical information for
the handling and disposal of Fmoc-D-Val-OH, a commonly used amino acid derivative in
peptide synthesis.

Personal Protective Equipment (PPE)

When handling Fmoc-D-Val-OH, appropriate personal protective equipment should be worn to
minimize exposure and ensure a safe laboratory environment.[1][2] The following table
summarizes the recommended PPE.
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Body Part PPE Item Specification Purpose

) Protects against
ANSI Z87.1 compliant, ]
Eyes Safety Glasses o ) splashes and airborne
with side shields ]
particles.

Recommended when
) Worn over safety o
Face Shield a significant splash
glasses )
hazard exists.

Provides initial

Hand Disposable Nitrile Standard laboratory protection against
ands
Gloves grade chemical contact.[1][3]

[4]
Protects skin and

Body Laboratory Coat Long-sleeved personal clothing from
contamination.
Use when handling

_ N95 (US) or P1 (EN

Respiratory Dust Mask 143) the powder form to
avoid inhalation.[1][3]
Protects feet from

Made of a non-porous ) )
Feet Closed-toe Shoes spills and falling

material _
objects.

Hazard Identification and Safety Precautions

While some sources indicate that Fmoc-D-Val-OH is not classified as a hazardous substance,
it is crucial to handle all chemicals with care.[3][4] According to aggregated GHS information,
potential hazards may include skin irritation, serious eye irritation, and respiratory irritation.[5]
Therefore, it is essential to avoid contact with skin and eyes and to prevent the formation of
dust and aerosols.[4] Always work in a well-ventilated area, preferably in a fume hood,
especially when handling the solid compound.[4]

First Aid Measures:
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If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek medical attention.[4]

In case of skin contact: Immediately wash off with soap and plenty of water.[3][4]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[4]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[4]

Operational Plan: Step-by-Step Handling

Preparation: Before handling, ensure the work area is clean and uncluttered. Have all
necessary equipment, including PPE and waste containers, readily available.

Weighing: When weighing the solid Fmoc-D-Val-OH, perform this task in a fume hood to
minimize inhalation of any dust particles. Use appropriate tools to handle the material,
avoiding direct contact.

Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.
Fmoc-D-Val-OH is soluble in solvents like DMF (Dimethylformamide) or NMP (N-Methyl-2-
pyrrolidone).[5]

Reaction: During its use in peptide synthesis or other reactions, maintain all safety
precautions, including working in a well-ventilated area and wearing appropriate PPE.

Post-Handling: After handling, thoroughly clean the work area and any equipment used.
Wash hands and any exposed skin.

Disposal Plan

All waste containing Fmoc-D-Val-OH, whether in solid or dissolved form, should be treated as

chemical waste.

Segregation: Collect all waste containing this compound in a designated, properly labeled,
and sealed waste container. Do not mix with other incompatible waste streams.
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e Labeling: The waste container must be clearly labeled with its contents, including the full
chemical name and any solvents used.

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

» Disposal: Dispose of the chemical waste through your institution's hazardous waste
management program, following all local, state, and federal regulations. Do not dispose of it
down the drain or in regular trash.[4] Contaminated gloves and other disposable materials
should also be disposed of as chemical waste.[3][4]

Workflow for Handling and Disposal of Fmoc-D-Val-
OH
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Caption: Workflow for the safe handling and disposal of Fmoc-D-Val-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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